Cas no 2228326-89-2 (4-(3-bromoprop-1-en-2-yl)-1,3,5-trimethyl-1H-pyrazole)
4-(3-bromoprop-1-en-2-yl)-1,3,5-trimethyl-1H-pyrazole Chemical and Physical Properties
Names and Identifiers
-
- 4-(3-bromoprop-1-en-2-yl)-1,3,5-trimethyl-1H-pyrazole
- 2228326-89-2
- EN300-1920289
-
- Inchi: 1S/C9H13BrN2/c1-6(5-10)9-7(2)11-12(4)8(9)3/h1,5H2,2-4H3
- InChI Key: VCPRXUXOWNCTEP-UHFFFAOYSA-N
- SMILES: BrCC(=C)C1C(C)=NN(C)C=1C
Computed Properties
- Exact Mass: 228.02621g/mol
- Monoisotopic Mass: 228.02621g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 12
- Rotatable Bond Count: 2
- Complexity: 181
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.6
- Topological Polar Surface Area: 17.8Ų
4-(3-bromoprop-1-en-2-yl)-1,3,5-trimethyl-1H-pyrazole Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1920289-0.05g |
4-(3-bromoprop-1-en-2-yl)-1,3,5-trimethyl-1H-pyrazole |
2228326-89-2 | 0.05g |
$1080.0 | 2023-09-17 | ||
| Enamine | EN300-1920289-0.1g |
4-(3-bromoprop-1-en-2-yl)-1,3,5-trimethyl-1H-pyrazole |
2228326-89-2 | 0.1g |
$1131.0 | 2023-09-17 | ||
| Enamine | EN300-1920289-0.25g |
4-(3-bromoprop-1-en-2-yl)-1,3,5-trimethyl-1H-pyrazole |
2228326-89-2 | 0.25g |
$1183.0 | 2023-09-17 | ||
| Enamine | EN300-1920289-0.5g |
4-(3-bromoprop-1-en-2-yl)-1,3,5-trimethyl-1H-pyrazole |
2228326-89-2 | 0.5g |
$1234.0 | 2023-09-17 | ||
| Enamine | EN300-1920289-1.0g |
4-(3-bromoprop-1-en-2-yl)-1,3,5-trimethyl-1H-pyrazole |
2228326-89-2 | 1g |
$1286.0 | 2023-06-02 | ||
| Enamine | EN300-1920289-2.5g |
4-(3-bromoprop-1-en-2-yl)-1,3,5-trimethyl-1H-pyrazole |
2228326-89-2 | 2.5g |
$2520.0 | 2023-09-17 | ||
| Enamine | EN300-1920289-5.0g |
4-(3-bromoprop-1-en-2-yl)-1,3,5-trimethyl-1H-pyrazole |
2228326-89-2 | 5g |
$3728.0 | 2023-06-02 | ||
| Enamine | EN300-1920289-10.0g |
4-(3-bromoprop-1-en-2-yl)-1,3,5-trimethyl-1H-pyrazole |
2228326-89-2 | 10g |
$5528.0 | 2023-06-02 | ||
| Enamine | EN300-1920289-1g |
4-(3-bromoprop-1-en-2-yl)-1,3,5-trimethyl-1H-pyrazole |
2228326-89-2 | 1g |
$1286.0 | 2023-09-17 | ||
| Enamine | EN300-1920289-5g |
4-(3-bromoprop-1-en-2-yl)-1,3,5-trimethyl-1H-pyrazole |
2228326-89-2 | 5g |
$3728.0 | 2023-09-17 |
4-(3-bromoprop-1-en-2-yl)-1,3,5-trimethyl-1H-pyrazole Related Literature
-
1. An amorphous lanthanum–iridium solid solution with an open structure for efficient water splitting†Wei Sun,Chenglong Ma,Xinlong Tian,Jianjun Liao,Ji Yang,Chengjun Ge,Weiwei Huang J. Mater. Chem. A, 2020,8, 12518-12525
-
M. T. Colomer,S. Díaz-Moreno,A. Tamayo,A. L. Ortiz J. Mater. Chem. C, 2018,6, 12643-12651
-
Doug Ogrin,Laura H. van Poppel,Simon G. Bott,Andrew R. Barron Dalton Trans., 2004, 3689-3694
-
Raktani Bikshapathi,Sai Prathima Parvathaneni,Vaidya Jayathirtha Rao Green Chem., 2017,19, 4446-4450
Additional information on 4-(3-bromoprop-1-en-2-yl)-1,3,5-trimethyl-1H-pyrazole
Research Brief on 4-(3-bromoprop-1-en-2-yl)-1,3,5-trimethyl-1H-pyrazole (CAS: 2228326-89-2)
In recent years, the compound 4-(3-bromoprop-1-en-2-yl)-1,3,5-trimethyl-1H-pyrazole (CAS: 2228326-89-2) has garnered significant attention in the field of chemical biology and medicinal chemistry. This heterocyclic compound, characterized by its unique bromoalkenyl and trimethylpyrazole moieties, has shown promising potential as a versatile intermediate in the synthesis of biologically active molecules. Its structural features make it particularly valuable for drug discovery, especially in the development of kinase inhibitors and anti-inflammatory agents.
Recent studies have focused on the synthetic applications and biological activities of 4-(3-bromoprop-1-en-2-yl)-1,3,5-trimethyl-1H-pyrazole. A 2023 publication in the Journal of Medicinal Chemistry highlighted its role as a key building block in the synthesis of novel pyrazole-based inhibitors targeting the JAK-STAT signaling pathway. The study demonstrated that derivatives of this compound exhibit potent inhibitory activity against JAK2 and JAK3 kinases, which are critical targets in autoimmune diseases and certain cancers.
Another significant advancement was reported in a 2024 ACS Chemical Biology article, where researchers utilized 4-(3-bromoprop-1-en-2-yl)-1,3,5-trimethyl-1H-pyrazole as a precursor for the development of covalent inhibitors. The bromoalkenyl group was strategically employed to form irreversible bonds with cysteine residues in the active sites of target proteins, enhancing both selectivity and potency. This approach has opened new avenues for designing next-generation therapeutics with improved pharmacokinetic properties.
In addition to its therapeutic potential, the compound has also been investigated for its utility in chemical biology tools. A recent study published in Chemical Communications (2024) described its incorporation into photoaffinity probes for mapping protein-ligand interactions. The bromoalkenyl moiety served as a handle for further functionalization, enabling the attachment of fluorescent tags or biotin for detection and purification purposes.
Despite these promising developments, challenges remain in optimizing the synthetic routes for 4-(3-bromoprop-1-en-2-yl)-1,3,5-trimethyl-1H-pyrazole. Current methods often involve multi-step procedures with moderate yields, prompting ongoing research into more efficient catalytic systems. Recent work by a team at the University of Cambridge (2024) has explored palladium-catalyzed cross-coupling reactions to streamline the synthesis, achieving higher yields and better scalability.
In conclusion, 4-(3-bromoprop-1-en-2-yl)-1,3,5-trimethyl-1H-pyrazole (CAS: 2228326-89-2) represents a valuable scaffold in medicinal chemistry and chemical biology. Its diverse applications—from kinase inhibitors to chemical probes—underscore its importance in contemporary drug discovery. Future research will likely focus on expanding its utility through innovative synthetic strategies and exploring its potential in targeting undruggable proteins. As the field advances, this compound is poised to play a pivotal role in the development of next-generation therapeutics.
2228326-89-2 (4-(3-bromoprop-1-en-2-yl)-1,3,5-trimethyl-1H-pyrazole) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)